molecular formula C16H12ClNO B8716517 3H-2-Benzazepine, 8-chloro-1-phenyl-, 2-oxide CAS No. 81078-23-1

3H-2-Benzazepine, 8-chloro-1-phenyl-, 2-oxide

Cat. No.: B8716517
CAS No.: 81078-23-1
M. Wt: 269.72 g/mol
InChI Key: MMAZIPBCTHYOBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3H-2-Benzazepine, 8-chloro-1-phenyl-, 2-oxide is a useful research compound. Its molecular formula is C16H12ClNO and its molecular weight is 269.72 g/mol. The purity is usually 95%.
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Properties

CAS No.

81078-23-1

Molecular Formula

C16H12ClNO

Molecular Weight

269.72 g/mol

IUPAC Name

8-chloro-2-oxido-1-phenyl-3H-2-benzazepin-2-ium

InChI

InChI=1S/C16H12ClNO/c17-14-9-8-12-7-4-10-18(19)16(15(12)11-14)13-5-2-1-3-6-13/h1-9,11H,10H2

InChI Key

MMAZIPBCTHYOBH-UHFFFAOYSA-N

Canonical SMILES

C1C=CC2=C(C=C(C=C2)Cl)C(=[N+]1[O-])C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 10.7 g (42 mmole) of 8-chloro-1-phenyl-3H-2-benzazepine, 10.7 g (53 mmole) of 85% metachloroperbenzoic acid and 100 ml of methylene chloride was stirred at room temperature or 16 hr. The mixture was washed with cold dilute aqueous sodium hydroxide and brine. The methylene chloride solution was dried over anhydrous sodium sulfate and concentrated at reduced pressure to dryness. The residue was crystallized with ether to give crude product, mp 130°-131° C. Recrystallization from ether gave tan prisms, mp 122°-123° C.
Quantity
10.7 g
Type
reactant
Reaction Step One
Quantity
10.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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